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Compound of Interest

Compound Name: Barium hexafluorosilicate

Cat. No.: B101912

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of barium
hexafluorosilicate from barium chloride. The document details the chemical properties of the
compound, a step-by-step experimental protocol, and a summary of relevant quantitative data.

Introduction

Barium hexafluorosilicate (BaSiFs) is an inorganic compound that typically appears as a
white crystalline solid.[1][2] It is recognized for its high stability and low solubility in water.[1]
This compound serves as a precursor in the synthesis of other barium-containing materials and
finds applications in the production of specialty glasses and ceramics.[1] Historically, it has also
been used as an insecticide. The primary synthesis route involves the reaction of a soluble
barium salt, such as barium chloride (BaClz), with hexafluorosilicic acid (H2SiFs), which results
in the precipitation of barium hexafluorosilicate due to its poor solubility.[3]

Properties of Barium Hexafluorosilicate

A summary of the key physical and chemical properties of barium hexafluorosilicate is
presented in Table 1. This data is essential for handling, storage, and application of the
compound.

Table 1: Physical and Chemical Properties of Barium Hexafluorosilicate
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Property Value
Chemical Formula BaSiFs
Molecular Weight 279.40 g/mol [4][5]
White crystalline powder/orthorhombic
Appearance
needles[2][4]
Density 4.29 g/cm?3[4]
Solubility in Water 0.0235 g/100 mL at 25°C[4][5]

o Practically insoluble in alcohol; soluble in
Solubility in other solvents ] ] ]
ammonium chloride solution[4]

Thermal Decomposition Decomposes at 300°C[4]

CAS Number 17125-80-3[4]

Experimental Protocol for Synthesis

The following protocol for the synthesis of barium hexafluorosilicate from barium chloride is
based on procedures outlined in scientific literature.

Materials and Equipment

e Barium chloride (BaClz)

o 30% Hexafluorosilicic acid (H2SiFs)

o Deionized water

» Beakers

 Stirring apparatus

« Filtration system (e.g., Buchner funnel and flask)

e Drying oven
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e Desiccator

Synthesis Procedure

The overall chemical reaction is as follows:

BaClz + H2SiFe — BaSiFe(s) + 2HCI

Step 1: Preparation of Barium Chloride Solution

e Dissolve 25 g of barium chloride in 70 mL of deionized water in a beaker.
« Stir the solution until the barium chloride is completely dissolved.

Step 2: Precipitation of Barium Hexafluorosilicate

e Slowly add 30% hexafluorosilicic acid to the barium chloride solution while stirring
continuously.

o Continue adding the acid until the precipitation of barium hexafluorosilicate is complete.
The solid will appear as a white precipitate.

Step 3: Filtration and Washing
o Separate the precipitate from the solution by filtration.
» Wash the collected solid repeatedly with deionized water.

» Continue washing until a test of the filtrate for chloride ions (e.g., with silver nitrate solution)
iS negative.

Step 4: Drying
o Heat the washed precipitate to 110-120°C in a drying oven until it is completely dry.

» For thorough drying, place the dried product in a desiccator to cool and to remove any
residual moisture.
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Experimental Data

The following table summarizes the experimental parameters based on the described protocol.
It is important to note that while the protocol provides reactant quantities, the expected yield
and purity are not explicitly stated in the source literature and should be determined
experimentally.

Table 2: Summary of Experimental Parameters

Parameter Value/Description

Reactant: Barium Chloride 25¢

Reactant: Hexafluorosilicic Acid 30% aqueous solution

Solvent 70 mL deionized water

Reaction Temperature Not specified (typically ambient temperature)

o Filtration and repeated washing with deionized
Purification Method

water
Drying Temperature 110-120°C
Theoretical Yield (To be calculated based on stoichiometry)
Actual Yield (To be determined experimentally)
Purity (To be determined experimentally)

Visualizing the Process
Experimental Workflow

The synthesis of barium hexafluorosilicate from barium chloride follows a straightforward
logical progression from reactants to the final purified product. The following diagram illustrates
this experimental workflow.
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Caption: Experimental workflow for the synthesis of Barium Hexafluorosilicate.
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Safety Considerations

Barium chloride and its soluble salts are highly toxic if ingested. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.
All procedures should be carried out in a well-ventilated area or a fume hood. For detailed
safety information, refer to the Safety Data Sheets (SDS) for all chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis of Barium Hexafluorosilicate from Barium
Chloride: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101912#synthesis-of-barium-hexafluorosilicate-from-
barium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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